![molecular formula C6H3F2NO B141074 2,6-Difluoronicotinaldehyde CAS No. 155601-65-3](/img/structure/B141074.png)
2,6-Difluoronicotinaldehyde
Overview
Description
2,6-Difluoronicotinaldehyde (DFNA) is an organofluorine compound that has been used in a variety of scientific research applications. It has been found to possess a wide range of biochemical and physiological effects and is known for its unique properties. DFNA is a relatively new compound and is currently being explored for its potential use in a variety of applications.
Scientific Research Applications
Firefighting Foam Surfactants : Research by Moe et al. (2012) on Forafac®1157, a novel fluorinated surfactant used in firefighting foams, found that its major component, a 6:2 fluorotelomer sulfonamide alkylbetaine (6:2 FTAB), undergoes extensive metabolism in blue mussel and turbot. This contrasts with the behavior of perfluorooctane sulfonate (PFOS), highlighting the environmental and biological interactions of these fluorinated compounds (Moe et al., 2012).
Biocatalysts Design with Glutaraldehyde : The work of Barbosa et al. (2014) delves into the use of glutaraldehyde, a reagent with the potential to form 6-membered heterocycles, in biocatalyst design. This illustrates the application of fluorine-containing compounds in enzyme immobilization and biocatalysis, emphasizing the reactivity and versatility of such compounds in biochemical contexts (Barbosa et al., 2014).
Selective Difluoromethylation : Hu, Zhang, and Wang (2009) discuss the importance of selectively introducing fluorine atoms into organic molecules, including difluoromethyl and monofluoromethyl groups. This research is crucial for the development of pharmaceuticals and agrochemicals, demonstrating the role of fluorine chemistry in medicinal and agricultural applications (Hu, Zhang, & Wang, 2009).
Molecular Docking Studies : Kose, Bardak, and Atac (2019) investigated the spectroscopic features and reactive nature of difluoroanilines, focusing on 2,6-difluoroaniline. This study used molecular docking to explore the binding capabilities of such molecules, providing insights into their potential applications in enzyme interactions and material science (Kose, Bardak, & Atac, 2019).
Synthesis of 2,6-Difluorobenzaldehyde : Research by Wang Ya-lou (2004) on the synthesis of 2,6-Difluorobenzaldehyde from 2,6-dichlorobenzaldehyde provides insights into the methods and efficiency of synthesizing such fluorinated compounds, relevant for various industrial and research applications (Wang Ya-lou, 2004).
Safety and Hazards
Future Directions
While specific future directions for “2,6-Difluoronicotinaldehyde” are not mentioned in the search results, the field of drug conjugates as drug delivery systems for the treatment of cancer continues to advance with the application of new technologies . This suggests that “this compound”, as an organic compound, could potentially find new applications in this area.
properties
IUPAC Name |
2,6-difluoropyridine-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F2NO/c7-5-2-1-4(3-10)6(8)9-5/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYCCUPSLEFLBNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C=O)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30443628 | |
Record name | 2,6-Difluoronicotinaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30443628 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
155601-65-3 | |
Record name | 2,6-Difluoronicotinaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30443628 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-Difluoronicotinaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 2,6-Difluoropyridine-3-carboxaldehyde a useful building block in organic synthesis?
A1: The research article "The Structural Proliferation of 2,6‐Difluoropyridine through Organometallic Intermediates" [] highlights the utility of 2,6-Difluoropyridine-3-carboxaldehyde as a versatile starting material. The compound possesses fluorine atoms at the 2 and 6 positions, which can be selectively displaced by various nucleophiles. [] This regioselective displacement allows for the controlled introduction of diverse functional groups, making it a valuable building block for synthesizing more complex molecules, particularly other substituted pyridine derivatives. []
Q2: What synthetic methods are highlighted in the paper for modifying 2,6-Difluoropyridine-3-carboxaldehyde?
A2: The paper emphasizes the power of organometallic chemistry in modifying 2,6-Difluoropyridine-3-carboxaldehyde. [] Specifically, the researchers utilized techniques like site-selective hydrogen/metal and halogen/metal permutations. [] These methods allow for precise manipulation of the molecule's structure, leading to a diverse library of 2,6-difluoropyridine derivatives. [] Additionally, the researchers employed deprotonation-triggered heavy halogen migrations as a strategy for further structural diversification. []
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